[2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester

• CAS No.: 1440519-48-1
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: methyl N-[1-(3-chlorophenyl)propan-2-yl]carbamate
• InChI: InChI=1S/C11H14ClNO2/c1-8(13-11(14)15-2)6-9-4-3-5-10(12)7-9/h3-5,7-8H,6H2,1-2H3,(H,13,14)
• InChI Key: CMIQTHUUHUQGGB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)Cl)NC(=O)OC

Description

[2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C., methyl chloroformate (0.67 g, 7.1 mmol) was added dropwise to a mixture of 2-(3-chloro-phenyl)-1-methyl-ethylamine (1.0 g, 5.9 mmol) and potassium carbonate (1.63 g, 11.8 mmol) in THF (20 mL). After the addition, the mixture was stirred at room temperature overnight. After filtration and evaporation of the volatiles, the crude product was purified by flash column chromatography (silica gel, 12 g, 50% hexane in dichloromethane) to give the title compound as a white solid (1.2 g, 90%). MS: 228.1 (M+H+).